Cas no 131118-02-0 (2-Bromo-2'-methoxybenzophenone)

• Product name: 2-Bromo-2'-methoxybenzophenone
• CAS No: 131118-02-0
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• MDL: MFCD07698785
• CID: 870775
• PubChem ID: 15718541

2-Bromo-2'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)(2-methoxyphenyl)methanone
• (2-bromophenyl)-(2-methoxyphenyl)methanone
• 2-Bromo-2'-methoxybenzophenone
• 2-bromophenyl 2-methoxyphenyl methanone
• DTXSID70577335
• DB-364713
• 131118-02-0
• 2-Bromo-2/'-methoxybenzophenone
• AKOS010994933
• Methanone, (2-bromophenyl)(2-methoxyphenyl)-
• SCHEMBL9575507
• DRXWKWVDVVPSSQ-UHFFFAOYSA-N
• MFCD07698785
• 2-bromo-2'-methoxybenzophenone, AldrichCPR

• MDL： MFCD07698785
• Inchi： InChI=1S/C14H11BrO2/c1-17-13-9-5-3-7-11(13)14(16)10-6-2-4-8-12(10)15/h2-9H,1H3
• InChI Key： DRXWKWVDVVPSSQ-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C(=O)C2=CC=CC=C2Br

Computed Properties

• Exact Mass: 289.99400
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.401
• Melting Point: Not available
• Boiling Point: 415.6°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.593
• PSA: 26.30000
• LogP: 3.68870
• Vapor Pressure: Not available

2-Bromo-2'-methoxybenzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Bromo-2'-methoxybenzophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Bromo-2'-methoxybenzophenone

2-Bromo-2'-methoxybenzophenone: A Comprehensive Overview

2-Bromo-2'-methoxybenzophenone, also known by its CAS number 131118-02-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a benzophenone backbone with a bromine atom and a methoxy group. The presence of these functional groups makes it highly reactive and suitable for a wide range of applications.

The synthesis of 2-Bromo-2'-methoxybenzophenone typically involves multi-step reactions, often utilizing bromination and methylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for industrial applications.

In terms of chemical properties, 2-Bromo-2'-methoxybenzophenone exhibits high thermal stability and excellent solubility in organic solvents. These characteristics make it an ideal candidate for use in polymer chemistry, where it can serve as a precursor for the synthesis of advanced materials. Recent studies have highlighted its potential as a building block for constructing functional polymers with tailored electronic properties, which could find applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The biological activity of 2-Bromo-2'-methoxybenzophenone has also been explored extensively. Research indicates that this compound possesses significant antioxidant and anti-inflammatory properties, making it a promising candidate for drug development. In particular, its ability to scavenge free radicals has been linked to potential therapeutic applications in the treatment of neurodegenerative diseases and cardiovascular disorders. Furthermore, recent in vitro studies have demonstrated its efficacy as an inhibitor of certain enzymes associated with cancer progression, suggesting its potential role in anticancer therapy.

In the context of environmental chemistry, 2-Bromo-2'-methoxybenzophenone has been investigated for its role in degrading persistent organic pollutants (POPs). Its photocatalytic properties enable it to facilitate the breakdown of harmful chemicals under UV light, offering a sustainable solution for environmental remediation. This application aligns with the growing demand for eco-friendly technologies in pollution control.

The commercial availability of 2-Bromo-2'-methoxybenzophenone has expanded due to increased demand from both academic and industrial sectors. Its versatility as a reagent in organic synthesis has made it a valuable commodity in chemical supply chains. Moreover, the compound's compatibility with various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, facilitates its characterization and quality control during production.

In conclusion, 2-Bromo-2'-methoxybenzophenone, CAS number 131118-02-0, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and industry. As ongoing studies continue to uncover new potentials for this compound, its significance in scientific and technological advancements is expected to grow further.